1-methyl-3-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)pyrazin-2(1H)-one

• IUPAC Name: 1-methyl-3-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrazin-2-one
• InChI: InChI=1S/C16H21N5O2/c1-12-9-14(19-11-18-12)23-10-13-3-6-21(7-4-13)15-16(22)20(2)8-5-17-15/h5,8-9,11,13H,3-4,6-7,10H2,1-2H3
• InChI Key: LXGRUUOAAIVOKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)OCC2CCN(CC2)C3=NC=CN(C3=O)C
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol
• CAS No.: 2319805-57-5

Description

1-methyl-3-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C16H21N5O2 and its molecular weight is 315.377. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry 1-Methyl-3-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)pyrazin-2(1H)-one, as a complex heterocyclic compound, contributes to the field of synthetic and heterocyclic chemistry. Heterocyclic compounds, including pyrazines, are structurally significant in pharmaceuticals and agrochemicals due to their biological activities. These compounds, such as pyrazines, pyridines, and piperidines, are foundational in creating a wide range of substances, including pharmaceutical intermediates, flavors, fragrances, and electroconductive polymers (Higasio & Shoji, 2001).

Pharmaceutical Intermediates and Drug Development In drug development, compounds like this compound serve as key intermediates. For instance, pyrazine derivatives are utilized in synthesizing various pharmaceutical compounds, demonstrating their versatility and importance in medicinal chemistry. This versatility extends to the synthesis of compounds with potential anticancer, antibacterial, and other therapeutic effects (Amr et al., 2008).

Biological Screening and Activity These compounds undergo extensive biological screening to evaluate their potential in treating various diseases. The structural diversity of pyrazine derivatives allows for the exploration of different biological activities, including anti-tumor, anti-inflammatory, and antibacterial effects. This highlights the compound's potential in contributing to the discovery of new therapeutic agents (El-Kashef et al., 2007).

Chemical Synthesis and Reactions Complex heterocyclic compounds like this compound are often synthesized through multi-step chemical reactions. These synthesis processes are crucial for creating diverse derivatives, which can lead to the development of new materials and drugs. The reactions involved in synthesizing these compounds can include cyclocondensations, nucleophilic substitutions, and other organic transformations (Ibrahim et al., 2002).